6-amino-1H-indazole-7-carbaldehyde

• CAS No.: 154597-37-2
• Molecular Formula: C8H7N3O
• Molecular Weight: 161.164
• IUPAC Name: 6-amino-1H-indazole-7-carbaldehyde
• InChI: InChI=1S/C8H7N3O/c9-7-2-1-5-3-10-11-8(5)6(7)4-12/h1-4H,9H2,(H,10,11)
• InChI Key: JYWCIRXHCQFMLE-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C2=C1C=NN2)C=O)N
• Synonyms: 1H-Indazole-7-carboxaldehyde, 6-amino-

Description

6-Amino-1H-indazole-7-carbaldehyde is a heterocyclic compound featuring an indazole core substituted with an amino group (-NH₂) at position 6 and a carbaldehyde (-CHO) group at position 5. Indazole derivatives are widely studied for their roles in pharmaceutical chemistry, particularly as kinase inhibitors and intermediates in organic synthesis .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares key structural and physicochemical properties of 6-amino-1H-indazole-7-carbaldehyde with analogous compounds:

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Substituents (Position)	Key Functional Groups	Appearance
6-Amino-1H-indazole-7-carboxylic acid	73907-95-6	C₈H₇N₃O₂	193.16	Amino (6), Carboxylic acid (7)	-NH₂, -COOH	Not specified
6-Hydroxy-1H-indazole-7-carbaldehyde	1808943-48-7	C₈H₆N₂O₂	180.15*	Hydroxy (6), Carbaldehyde (7)	-OH, -CHO	Pale yellow to brown solid
Methyl 6-amino-1H-indazole-7-carboxylate	73907-98-9	C₉H₉N₃O₂	191.19	Amino (6), Methyl ester (7)	-NH₂, -COOCH₃	Not specified
Methyl 1H-indazole-7-carboxylate	755752-82-0	C₉H₈N₂O₂	176.17	Unsubstituted (6), Methyl ester (7)	-COOCH₃	Not specified

*Note: Discrepancy exists in , where the molecular formula is listed as C₅H₂BrFIN (MW 301.88 g/mol), conflicting with the IUPAC name. The correct formula for 6-hydroxy-1H-indazole-7-carbaldehyde is inferred as C₈H₆N₂O₂ based on its structure .

6-Amino-1H-Indazole-7-Carboxylic Acid (CAS 73907-95-6)

• Functional Groups : The carboxylic acid (-COOH) at position 7 enhances polarity and acidity compared to aldehydes. This increases solubility in aqueous media and enables salt formation.
• Applications : Likely serves as a precursor for amide coupling reactions in drug synthesis. Safety data indicate handling precautions (e.g., artificial respiration if inhaled) .

6-Hydroxy-1H-Indazole-7-Carbaldehyde (CAS 1808943-48-7)

• The aldehyde (-CHO) group is reactive, enabling condensation reactions (e.g., Schiff base formation).
• Applications : Suitable as a synthetic intermediate. However, safety data are unavailable, necessitating caution .

Methyl 6-Amino-1H-Indazole-7-Carboxylate (CAS 73907-98-9)

• Functional Groups : The methyl ester (-COOCH₃) at position 7 reduces reactivity compared to aldehydes or carboxylic acids, enhancing stability for storage.
• Applications : Used in medicinal chemistry for prodrug development or ester hydrolysis studies .

Methyl 1H-Indazole-7-Carboxylate (CAS 755752-82-0)

• Applications: Primarily a building block for non-targeted indazole derivatives .

Q & A

Q. What synthetic methodologies are commonly employed for the preparation of 6-amino-1H-indazole-7-carbaldehyde?

The synthesis typically involves introducing the aldehyde and amino groups onto an indazole scaffold. A plausible route includes:

• Aldehyde introduction : Oxidation of a hydroxymethyl precursor using MnO₂ in dichloromethane (common for aromatic aldehydes) .
• Amino group installation : Reduction of a nitro intermediate (e.g., using H₂/Pd-C or SnCl₂/HCl) .
  Key challenges include regioselectivity in functionalization and purification of intermediates. Multi-step protocols require careful optimization of reaction conditions (solvent, catalyst, temperature) to minimize side products.

Q. Which spectroscopic techniques are critical for characterizing 6-amino-1H-indazole-7-carbaldehyde?

• NMR spectroscopy : ¹H/¹³C NMR to confirm substitution patterns (e.g., aldehyde proton at ~10 ppm, amino group resonance) .
• Mass spectrometry (MS) : High-resolution MS (HRMS) to verify molecular formula (C₈H₇N₃O).
• FT-IR : Peaks for aldehyde (C=O stretch ~1700 cm⁻¹) and primary amine (N-H stretches ~3300 cm⁻¹).
  Cross-validation with computational methods (e.g., DFT-predicted NMR shifts) enhances reliability .

Q. How does the aldehyde group in 6-amino-1H-indazole-7-carbaldehyde influence its reactivity?

The aldehyde group enables nucleophilic additions (e.g., formation of hydrazones or Schiff bases) and condensations (e.g., Knoevenagel reactions). These reactions are critical for:

• Derivatization : Creating libraries of analogs for structure-activity relationship (SAR) studies.
• Bioconjugation : Attaching targeting moieties in drug discovery .
  Reactivity can be modulated by steric hindrance from the indazole ring and electronic effects of the amino group.

Advanced Research Questions

Q. How can researchers resolve contradictory spectroscopic data during structural elucidation?

Contradictions (e.g., ambiguous NMR peaks) may arise from tautomerism or impurities. Strategies include:

• Multi-technique validation : Combining 2D NMR (COSY, HSQC) with X-ray crystallography or computational modeling .
• Chromatographic purification : HPLC or preparative TLC to isolate pure fractions for re-analysis .
• Isotopic labeling : Using ¹⁵N-labeled analogs to clarify amino group behavior in NMR.

Q. What strategies optimize multi-step synthesis routes for improved yield and scalability?

• Catalyst screening : Testing Pd/C vs. Raney Ni for nitro reductions to balance efficiency and cost .
• Solvent optimization : Polar aprotic solvents (DMF, DMSO) for indazole functionalization vs. dichloromethane for oxidation steps .
• Flow chemistry : Continuous processing to enhance reaction control and reduce intermediate degradation.

Q. How do computational approaches aid in predicting the reactivity and biological activity of 6-amino-1H-indazole-7-carbaldehyde?

• Density Functional Theory (DFT) : Models electronic properties (e.g., frontier molecular orbitals) to predict nucleophilic/electrophilic sites .
• Molecular docking : Screens potential binding affinities with target proteins (e.g., kinase inhibitors).
• ADMET prediction : Estimates pharmacokinetic properties (absorption, toxicity) using QSAR models.

Data Contradiction Analysis

Q. How should researchers address discrepancies in biological activity data across studies?

• Meta-analysis : Compare assay conditions (e.g., cell lines, concentrations) to identify variables affecting results .
• Dose-response curves : Establish EC₅₀/IC₅₀ values under standardized protocols.
• Off-target profiling : Use proteome-wide screens to rule out non-specific interactions.

Q. What experimental controls are essential to validate synthetic intermediates and final products?

• Negative controls : Reactions without catalysts/reagents to confirm step-specific transformations.
• Spiking experiments : Adding pure standards to reaction mixtures to track intermediates via LC-MS .
• Stability studies : Monitor aldehyde oxidation or amine degradation under storage conditions.

Methodological Recommendations

• Purification : Use silica gel chromatography with gradient elution (hexane/EtOAc) for intermediates.
• Analytical validation : Cross-check melting points (if crystalline) with differential scanning calorimetry (DSC).
• Safety protocols : Handle aldehydes and amines under inert atmospheres to prevent decomposition .